Cas no 1240568-57-3 (N-[4-(Dimethylamino)benzyl]-N-isobutylamine dihydrochloride)

• Product Name: N-[4-(Dimethylamino)benzyl]-N-isobutylamine dihydrochloride
• CAS No: 1240568-57-3
• MF: C₁₃H₂₄Cl₂N₂
• MW: 279.249061584473
• MDL: MFCD16810493
• CID: 4690211
• Update Time: 2025-06-13

N-[4-(Dimethylamino)benzyl]-N-isobutylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-4-{[(2-methylpropyl)amino]methyl}aniline dihydrochloride
• Cl.Cl.CC(C)CNCC1=CC=C(C=C1)N(C)C
• N-[4-(Dimethylamino)benzyl]-N-isobutylamine dihydrochloride

• MDL： MFCD16810493
• Inchi： 1S/C13H22N2.2ClH/c1-11(2)9-14-10-12-5-7-13(8-6-12)15(3)4;;/h5-8,11,14H,9-10H2,1-4H3;2*1H
• InChI Key： YPPWEEZQNGXCRF-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC1C=CC(=CC=1)N(C)C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 158
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-[4-(Dimethylamino)benzyl]-N-isobutylamine dihydrochloride

Introduction to N-[4-(Dimethylamino)benzyl]-N-isobutylamine Dihydrochloride (CAS No. 1240568-57-3)

N-[4-(Dimethylamino)benzyl]-N-isobutylamine dihydrochloride, a compound with the CAS number 1240568-57-3, is a significant chemical entity in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of N-[4-(Dimethylamino)benzyl]-N-isobutylamine dihydrochloride features a benzyl group substituted with a dimethylamino moiety and an isobutyl group, which contributes to its distinct pharmacological profile.

The benzyl group in N-[4-(Dimethylamino)benzyl]-N-isobutylamine dihydrochloride is known for its ability to enhance the solubility and bioavailability of various pharmacological agents. This characteristic makes it a valuable component in drug design, particularly for compounds that require efficient delivery systems. The dimethylamino group further influences the compound's interactions with biological targets, potentially modulating receptor activity and enhancing binding affinity.

The isobutyl group, on the other hand, contributes to the steric hindrance and lipophilicity of the molecule. These properties are crucial in determining the compound's pharmacokinetic behavior, including its absorption, distribution, metabolism, and excretion (ADME) profiles. In recent years, there has been a growing interest in developing molecules with tailored steric and electronic properties to optimize drug efficacy and minimize side effects.

Recent studies have highlighted the potential of N-[4-(Dimethylamino)benzyl]-N-isobutylamine dihydrochloride as a lead compound in the development of novel therapeutic agents. Researchers have been exploring its applications in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The compound's ability to interact with multiple biological targets makes it a promising candidate for multitarget drug discovery.

In CNS research, N-[4-(Dimethylamino)benzyl]-N-isobutylamine dihydrochloride has shown potential as a modulator of neurotransmitter systems. Its structural features suggest that it may influence the activity of receptors such as serotonin receptors (5-HT), dopamine receptors (D2), and norepinephrine receptors (α1). These interactions could lead to the development of new treatments for conditions like depression, anxiety, and neurodegenerative diseases.

The cardiovascular system has also been a focus of investigation regarding N-[4-(Dimethylamino)benzyl]-N-isobutylamine dihydrochloride. Studies indicate that this compound may have vasodilatory effects by interacting with vascular smooth muscle receptors. Additionally, its potential to modulate lipid metabolism could make it relevant in addressing hyperlipidemia and related cardiovascular risks.

Inflammatory conditions represent another area where N-[4-(Dimethylamino)benzyl]-N-isobutylamine dihydrochloride shows promise. By targeting inflammatory pathways and modulating immune responses, this compound could offer new therapeutic strategies for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and characterization of N-[4-(Dimethylamino)benzyl]-N-isobutylamine dihydrochloride have been subjects of detailed chemical investigation. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical and clinical studies. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been crucial in confirming the structural integrity of the compound.

The pharmacological evaluation of N-[4-(Dimethylamino)benzyl]-N-isobutylamine dihydrochloride has involved both in vitro and in vivo studies. In vitro assays have focused on assessing its interactions with target enzymes and receptors, while in vivo models have evaluated its behavioral effects and physiological responses. These studies have provided valuable insights into the compound's mechanism of action and potential therapeutic applications.

The safety profile of N-[4-(Dimethylamino)benzyl]-N-isobutylamine dihydrochloride is another critical aspect that has been thoroughly examined. Toxicological studies have assessed acute and chronic toxicity, as well as potential side effects at various doses. These evaluations are essential for determining the appropriate dosage regimens and ensuring patient safety in future clinical trials.

The future directions for research on N-[4-(Dimethylamino)benzyl]-N-isobutylamine dihydrochloride include further optimization of its pharmacological properties through structure-activity relationship (SAR) studies. By modifying specific structural elements, researchers aim to enhance efficacy while minimizing off-target effects. Additionally, exploring combination therapies involving this compound with other drugs could provide synergistic benefits in treating complex diseases.

In conclusion, N-[4-(Dimethylamino)benzlyl]-N-isobutlylamine dihydrochloride (CAS No. 1240568-57-3) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated pharmacological activity make it a valuable tool for drug discovery across multiple therapeutic areas. As research continues to uncover new insights into its mechanisms of action and applications, this compound is poised to play a crucial role in the development of innovative treatments for human diseases.